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Compound of Interest

Compound Name: 4-Fluoro-1,2-dimethoxybenzene

Cat. No.: B1584661 Get Quote

An In-Depth Technical Guide to 4-Fluoro-1,2-dimethoxybenzene (CAS 398-62-9)

Introduction: Defining the Subject
This technical guide provides a comprehensive overview of the chemical compound associated

with CAS number 398-62-9. It is important to clarify at the outset that this CAS number

correctly identifies 4-Fluoro-1,2-dimethoxybenzene.[1][2] This document will delve into its

chemical and physical properties, associated hazards, and detailed protocols for safe handling

and application in a research and development setting. The information presented herein is

curated for researchers, scientists, and drug development professionals who may utilize this

compound as a laboratory chemical or in the synthesis of other substances.[1]

Physicochemical Properties
4-Fluoro-1,2-dimethoxybenzene is a combustible liquid with the molecular formula C₈H₉FO₂.

[1] Its key physical and chemical properties are summarized in the table below for easy

reference. Understanding these properties is fundamental to its appropriate handling, storage,

and application in experimental design.
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Property Value Source

CAS Number 398-62-9 [1][2]

Molecular Formula C₈H₉FO₂ [1]

Appearance Liquid [1]

Boiling Point 180.6°C at 760 mmHg [1]

Flash Point 92°C [1]

Hazard Identification and Toxicological Profile
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 4-Fluoro-1,2-dimethoxybenzene is classified as a combustible liquid that causes

skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

Hazard Statements:

H227: Combustible liquid.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Currently, there are no specific data available regarding carcinogenicity, mutagenicity, or

reproductive toxicity.[3] Therefore, as a matter of good laboratory practice, all contact should be

minimized.

Safe Handling and Experimental Protocols
Given the identified hazards, stringent safety protocols must be followed when handling 4-
Fluoro-1,2-dimethoxybenzene. The following sections provide detailed, step-by-step

methodologies for its safe use in a laboratory setting.

Personal Protective Equipment (PPE)
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A multi-layered approach to personal protection is critical. The following PPE is mandatory

when handling this substance:

Eye Protection: Safety goggles with side-shields are required to protect against splashes.[1]

Hand Protection: Protective gloves must be worn.[1] It is crucial to inspect gloves for any

signs of degradation before use.

Skin and Body Protection: An impervious lab coat or clothing is necessary to prevent skin

contact.[1]

Respiratory Protection: A suitable respirator should be used if working in an area with

inadequate ventilation or when there is a risk of inhaling vapors.[1]

Storage and Handling Workflow
Proper storage and a well-defined handling workflow are essential to mitigate risks.
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Storage Protocol

Handling Workflow
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Decontaminate work area

Transition to Cleanup
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Wash hands thoroughly
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Caption: General laboratory workflow for handling 4-Fluoro-1,2-dimethoxybenzene.
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Emergency Procedures
In the event of exposure or a spill, the following first-aid and emergency measures should be

taken immediately:

If Inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1][4]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If skin irritation persists, consult a physician.[1][4]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical attention.[1][4]

If Swallowed: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[4]

Spill Response: In case of a spill, ensure adequate ventilation and remove all sources of

ignition. Absorb the spill with an inert material and place it in a suitable, closed container for

disposal.[4]

Applications in Research and Development
4-Fluoro-1,2-dimethoxybenzene is primarily used as a laboratory chemical and in the

manufacture of other substances.[1] Its fluorinated and dimethoxy-substituted benzene ring

structure makes it a valuable building block in organic synthesis. The presence of the fluorine

atom can be strategically utilized to modulate the electronic properties and metabolic stability of

target molecules, a key consideration in drug discovery.[5]

Conclusion
4-Fluoro-1,2-dimethoxybenzene (CAS 398-62-9) is a valuable chemical intermediate with

defined hazards that necessitate careful handling. By adhering to the comprehensive safety

protocols outlined in this guide, researchers can safely utilize this compound in their synthetic

endeavors. A thorough understanding of its properties and hazards is paramount for ensuring

laboratory safety and the integrity of experimental outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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